(E)-5-(2-carboxyvinyl)-2'-deoxyuridine
Description
Scientific Research Applications
Synthesis of Multifunctional Metal–Organic Frameworks (MOFs)
“(E)-5-(2-carboxyvinyl)-2’-deoxyuridine” has been used in the synthesis of multifunctional metal–organic frameworks (MOFs), specifically SNU-170–SNU-176 . These MOFs have been synthesized using ligands, in which various functional pendants such as –NH2, –SMe, –OMe, –OEt, –OPr, and –OBu are attached to the phenyl ring of 4-(2-carboxyvinyl)benzoic acid . The MOFs exhibit high adsorption capacities for H2, CO2, and CH4 gases, ligand-based photoluminescence, and chemical sensing abilities .
Gas Adsorption
The MOFs synthesized using “(E)-5-(2-carboxyvinyl)-2’-deoxyuridine” exhibit high adsorption capacities for H2, CO2, and CH4 gases . This makes them potentially useful in applications related to gas storage and separation .
Photoluminescence
The MOFs synthesized using “(E)-5-(2-carboxyvinyl)-2’-deoxyuridine” exhibit ligand-based photoluminescence . This property could be exploited in the development of optical devices or sensors .
Chemical Sensing
The MOFs synthesized using “(E)-5-(2-carboxyvinyl)-2’-deoxyuridine” have demonstrated chemical sensing abilities . They can sense nitroaromatics by luminescence quenching, and some of the activated MOFs can sense the type of solvents by the altered emission maxima with enhanced intensity .
Protodeboronation of Pinacol Boronic Esters
“(E)-5-(2-carboxyvinyl)-2’-deoxyuridine” has been used in the catalytic protodeboronation of 1°, 2° and 3° alkyl boronic esters . This process is a valuable building block in organic synthesis .
Formal Anti-Markovnikov Alkene Hydromethylation
Paired with a Matteson–CH2–homologation, the protodeboronation of pinacol boronic esters using “(E)-5-(2-carboxyvinyl)-2’-deoxyuridine” allows for formal anti-Markovnikov alkene hydromethylation . This is a valuable but previously unknown transformation .
properties
IUPAC Name |
(E)-3-[1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-2,4-dioxopyrimidin-5-yl]prop-2-enoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O7/c15-5-8-7(16)3-9(21-8)14-4-6(1-2-10(17)18)11(19)13-12(14)20/h1-2,4,7-9,15-16H,3,5H2,(H,17,18)(H,13,19,20)/b2-1+/t7-,8+,9+/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YWQZUENVQOQEHJ-PIXDULNESA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(OC1N2C=C(C(=O)NC2=O)C=CC(=O)O)CO)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@@H]([C@H](O[C@H]1N2C=C(C(=O)NC2=O)/C=C/C(=O)O)CO)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O7 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-5-(2-carboxyvinyl)-2'-deoxyuridine | |
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